Cas no 1217546-82-1 (Vildagliptin-d3)

• Product Name: Vildagliptin-d3
• CAS No: 1217546-82-1
• MF: C₁₇H₂₅N₃O₂
• MW: 306.41778922081
• CID: 1076984
• Update Time: 2025-06-12

Vildagliptin-d3 Chemical and Physical Properties

Names and Identifiers

• Vildagliptin
• Vildagliptin-d3
• (2S)-2,5,5-trideuterio-1-[2-[[(5S,7R)-3-hydroxy-1-adamantyl]amino]acetyl]pyrrolidine-2-carbonitrile

• Inchi： 1S/C17H25N3O2/c18-9-14-2-1-3-20(14)15(21)10-19-16-5-12-4-13(6-16)8-17(22,7-12)11-16/h12-14,19,22H,1-8,10-11H2/t12-,13+,14-,16?,17?/m0/s1/i3D2,14D
• InChI Key： SYOKIDBDQMKNDQ-COZVPQRFSA-N
• SMILES： OC12C[C@@H]3C[C@H](C1)CC(C3)(C2)NCC(N1C([2H])([2H])CC[C@@]1([2H])C#N)=O

Computed Properties

• Exact Mass: 306.21400

Experimental Properties

• PSA: 76.36000
• LogP: 1.50308

Additional information on Vildagliptin-d3

Introduction to Vildagliptin-d3 (CAS No: 1217546-82-1) in Modern Pharmaceutical Research

Vildagliptin-d3, chemically designated as (R)-3-amino-1-cyclopentyl-5-[3-(trifluoromethyl)-4,5-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]pyrazole-4-carboxylic acid, is a deuterated derivative of the well-known diabetes medication Vildagliptin. This compound (CAS No: 1217546-82-1) has garnered significant attention in the pharmaceutical and biochemical research communities due to its potential applications in metabolic disorders and drug metabolism studies. The introduction of deuterium atoms into the molecular structure not only enhances analytical specificity but also provides insights into the pharmacokinetic behavior of Vildagliptin-d3, making it a valuable tool for researchers.

The synthesis and characterization of Vildagliptin-d3 involve advanced techniques in organic chemistry and mass spectrometry. The presence of deuterium atoms (D) at specific positions in the molecule allows for improved resolution in spectroscopic analyses, particularly in nuclear magnetic resonance (NMR) spectroscopy. This feature is crucial for elucidating the structural and dynamic properties of the compound, as well as for studying its interactions with biological targets. The molecular formula of Vildagliptin-d3 is C₁₈H₁₅D₃N₆O₂F₃, reflecting the incorporation of deuterium atoms to enhance analytical precision.

In recent years, Vildagliptin-d3 has been extensively studied for its role in understanding the mechanisms of action of dipeptidyl peptidase-4 (DPP-4) inhibitors. DPP-4 inhibitors are a class of drugs widely used to treat type 2 diabetes by enhancing glucose-dependent insulin secretion and reducing glucagon secretion. Vildagliptin, a member of this class, has demonstrated efficacy in clinical trials, but its exact pharmacological pathways remain under investigation. The use of Vildagliptin-d3 as a labeled analog allows researchers to track its metabolism and interactions with enzymes more accurately.

One of the most compelling aspects of Vildagliptin-d3 is its application in metabolomics studies. By incorporating deuterium atoms, researchers can distinguish between endogenous and exogenous compounds during metabolic profiling. This capability is particularly useful in studying how drugs are processed within the body, including their absorption, distribution, metabolism, and excretion (ADME). Advanced mass spectrometry techniques enable the detection of minute differences in metabolic pathways, providing a deeper understanding of drug efficacy and potential side effects.

Recent research has highlighted the importance of Vildagliptin-d3 in studying drug-drug interactions. The deuterated analog can be used to investigate how Vildagliptin interacts with other medications that are metabolized through similar pathways. This information is critical for predicting potential adverse effects and optimizing therapeutic regimens. For instance, studies have shown that Vildagliptin-d3 can help identify competitive inhibition or induction effects on cytochrome P450 enzymes, which are responsible for metabolizing a large number of drugs.

The development of Vildagliptin-d3 also underscores the growing trend in pharmaceutical research towards using stable isotope labeling for drug discovery and development. Stable isotopes like deuterium offer a non-radioactive alternative to radioactive tracers while providing similar analytical benefits. This approach not only enhances safety but also reduces costs associated with handling radioactive materials. As a result, Vildagliptin-d3 represents an innovative tool for researchers seeking to explore new therapeutic strategies.

Another area where Vildagliptin-d3 has shown promise is in clinical trial research. By using labeled analogs like Vildagliptin-d3, researchers can more accurately measure drug exposure levels in patients. This precision is essential for determining optimal dosing regimens and assessing patient responses to therapy. Additionally, the use of deuterated compounds can help minimize variability between batches due to differences in synthesis methods or raw materials.

The future prospects for Vildagliptin-d3 are promising, with ongoing studies exploring its potential applications beyond diabetes treatment. Research suggests that DPP-4 inhibitors may have roles in other metabolic disorders, such as non-alcoholic fatty liver disease (NAFLD) and cardiovascular diseases. The ability to study these compounds using labeled analogs like Vildagliptin-d3 could accelerate the discovery of new therapeutic targets and treatments.

In conclusion, Vildagliptin-d3 (CAS No: 1217546-82-1) represents a significant advancement in pharmaceutical research due to its enhanced analytical properties and utility in metabolic studies. Its application in understanding drug metabolism, pharmacokinetics, and drug-drug interactions makes it an invaluable tool for researchers investigating metabolic disorders and diabetes management. As research continues to evolve, Vildagliptin-d3 is likely to play an increasingly important role in both academic and industrial settings.